Cas no 13062-99-2 (Benzeneethanamine,2,4-dimethoxy-N-methyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,2,4-dimethoxy-N-methyl-, hydrochloride (1:1)
• CAS No: 13062-99-2
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 197493
• PubChem ID: 202630
• Update Time: 2025-04-19

Benzeneethanamine,2,4-dimethoxy-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2,4-dimethoxy-N-methyl-, hydrochloride (1:1)
• 2-(2,4-dimethoxyphenyl)-N-methylethanamine,hydrochloride
• 13062-99-2
• DTXSID30156645
• 2,4-Dimethoxy-beta-phenylethylmethylamine hydrochloride
• 2,4-Dimethoxy-N-methylphenethylamine hydrochloride
• Phenethylamine, 2,4-dimethoxy-N-methyl-, hydrochloride

• Inchi： 1S/C11H17NO2.ClH/c1-12-7-6-9-4-5-10(13-2)8-11(9)14-3;/h4-5,8,12H,6-7H2,1-3H3;1H
• InChI Key： PCNMEXMWDBACEZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1CCNC)OC

Computed Properties

• Exact Mass: 231.10274
• Monoisotopic Mass: 231.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Boiling Point: 289°Cat760mmHg
• Flash Point: 117.5°C
• PSA: 30.49